Cas no 98751-27-0 ([1,1'-Biphenyl]-2-carboxylic acid, 2',6'-dinitro-, methyl ester)

• Product name: [1,1'-Biphenyl]-2-carboxylic acid, 2',6'-dinitro-, methyl ester
• CAS No: 98751-27-0
• MF: C₁₄H₁₀N₂O₆
• MW: 302.239
• CID: 4377149

[1,1'-Biphenyl]-2-carboxylic acid, 2',6'-dinitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-carboxylic acid, 2',6'-dinitro-, methyl ester

Additional information on [1,1'-Biphenyl]-2-carboxylic acid, 2',6'-dinitro-, methyl ester

Introduction to [1,1'-Biphenyl]-2-carboxylic acid, 2',6'-dinitro-, methyl ester (CAS No. 98751-27-0)

[1,1'-Biphenyl]-2-carboxylic acid, 2',6'-dinitro-, methyl ester] is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and chemical properties. This compound, identified by the CAS number [98751-27-0], belongs to the class of nitro-substituted biphenyl derivatives, which are known for their diverse applications in synthetic chemistry and as intermediates in the development of various bioactive molecules.

The molecular structure of [1,1'-Biphenyl]-2-carboxylic acid, 2',6'-dinitro-, methyl ester] consists of a biphenyl core with nitro groups attached at the 2' and 6' positions, and a carboxylic acid group at the 2-position, esterified with a methyl group. This specific arrangement of functional groups imparts distinct chemical reactivity and electronic properties, making it a valuable scaffold for further chemical modifications and functionalization.

In recent years, there has been a growing interest in nitroaromatic compounds due to their potential applications in medicinal chemistry. The nitro group is a versatile functional handle that can be reduced to an amine, oxidized to a nitrite, or undergo various other transformations, allowing for the synthesis of complex molecular architectures. The presence of multiple nitro groups in [1,1'-Biphenyl]-2-carboxylic acid, 2',6'-dinitro-, methyl ester] enhances its reactivity and makes it a promising candidate for the development of novel pharmaceutical agents.

One of the most compelling aspects of this compound is its role as an intermediate in the synthesis of biologically active molecules. Researchers have leveraged its structural features to develop new drugs targeting various therapeutic areas. For instance, nitroaromatic compounds have shown promise in the treatment of inflammation, cancer, and infectious diseases. The ability to modify the biphenyl core and the nitro substituents allows for fine-tuning of pharmacological properties, such as solubility, bioavailability, and target specificity.

Recent studies have highlighted the importance of [1,1'-Biphenyl]-2-carboxylic acid, 2',6'-dinitro-, methyl ester] in the development of advanced materials. Its electron-withdrawing nature and planar structure make it an excellent candidate for applications in organic electronics and optoelectronics. Specifically, researchers have explored its use in the fabrication of organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other electronic devices. The compound's ability to absorb and emit light across different wavelengths has opened up new possibilities for next-generation display technologies and energy-efficient lighting solutions.

The synthesis of [1,1'-Biphenyl]-2-carboxylic acid, 2',6'-dinitro-, methyl ester] involves a series of well-defined chemical reactions that highlight the ingenuity of modern synthetic organic chemistry. The process typically begins with the nitration of biphenyl derivatives followed by selective esterification. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions are often employed to achieve high yields and purity. These synthetic strategies not only demonstrate the compound's accessibility but also showcase the advancements in synthetic methodologies that have enabled the efficient production of complex organic molecules.

In conclusion, [1,1'-Biphenyl]-2-carboxylic acid, 2',6'-dinitro-, methyl ester (CAS No. 98751-27-0)] is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features and chemical properties make it a valuable tool for researchers exploring new frontiers in drug discovery and advanced materials development. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a crucial role in shaping the future of science and technology.